Cas no 190841-72-6 ([9,9'-Biphenanthrene]-10,10'-dithiol)
190841-72-6 structure
Product Name:[9,9'-Biphenanthrene]-10,10'-dithiol
CAS No:190841-72-6
MF:C28H18S2
MW:418.572524547577
CID:115884
PubChem ID:57357664
Update Time:2025-04-18
[9,9'-Biphenanthrene]-10,10'-dithiol Chemical and Physical Properties
Names and Identifiers
-
- [9,9'-Biphenanthrene]-10,10'-dithiol
- 10-(10-sulfanylphenanthren-9-yl)phenanthrene-9-thiol
- 9,9-Biphenanthrene-10,10-dithiol
- 190841-72-6
- DTXSID10723793
-
- Inchi: 1S/C28H18S2/c29-27-23-15-7-3-11-19(23)17-9-1-5-13-21(17)25(27)26-22-14-6-2-10-18(22)20-12-4-8-16-24(20)28(26)30/h1-16,29-30H
- InChI Key: UNNLMSFBYKRFHD-UHFFFAOYSA-N
- SMILES: SC1C2C=CC=CC=2C2C=CC=CC=2C=1C1=C(C2C=CC=CC=2C2C=CC=CC1=2)S
Computed Properties
- Exact Mass: 418.08514
- Monoisotopic Mass: 418.08499292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 8.8
- Topological Polar Surface Area: 2Ų
Experimental Properties
- PSA: 0
[9,9'-Biphenanthrene]-10,10'-dithiol Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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